Cas no 544426-28-0 (Butanamide, N-(5-methyl-3-isoxazolyl)- (9CI))

• Product Name: Butanamide, N-(5-methyl-3-isoxazolyl)- (9CI)
• CAS No: 544426-28-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 941276
• PubChem ID: 3414780
• Update Time: 2025-04-19

Butanamide, N-(5-methyl-3-isoxazolyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(5-methyl-3-isoxazolyl)- (9CI)
• N-(5-Methyl-1,2-oxazol-3-yl)butanamide
• N-(5-Methylisoxazol-3-yl)butyramide
• AKOS003872603
• SCHEMBL4112089
• 544426-28-0

• Inchi： 1S/C8H12N2O2/c1-3-4-8(11)9-7-5-6(2)12-10-7/h5H,3-4H2,1-2H3,(H,9,10,11)
• InChI Key： LDGOGFXHKZUPIA-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)NC(CCC)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų